Cas no 68301-12-2 (1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-)
68301-12-2 structure
Product Name:1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
CAS No:68301-12-2
MF:C10H11N3
MW:173.214441537857
CID:1726607
Update Time:2024-11-27
1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
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- Inchi: 1S/C10H11N3/c1-8-11-10(13(2)12-8)9-6-4-3-5-7-9/h3-7H,1-2H3
- InChI Key: RLBLAYDWERJPDV-UHFFFAOYSA-N
- SMILES: N1(C)C(C2=CC=CC=C2)=NC(C)=N1
Computed Properties
- Exact Mass: 173.09543
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Melting Point: 72 °C (sublm)
- Boiling Point: 340.9±25.0 °C(Predicted)
- PSA: 30.71
- pka: 3.47±0.10(Predicted)
1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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